
Physical characteristics of Glyceryl-13C3
trioleate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Glyceryl-13C3 trioleate

Cat. No.: B12059141

Get Quote

Technical Monograph: Glyceryl-13C3 Trioleate

Executive Summary & Isotopic Architecture
Glyceryl-13C3 trioleate (1,2,3-Tri([9Z]-octadecenoyl)-sn-glycerol-1,2,3-13C3) is a stable

isotope-labeled triglyceride used as a precision probe in lipidomics and metabolic flux analysis.

[1][2][3] Unlike carboxyl-labeled analogs (which track fatty acid oxidation), this isotopologue

specifically labels the glycerol backbone.[1]

This distinction is critical: upon hydrolysis by pancreatic or lipoprotein lipases, the

label is retained in the released glycerol, allowing researchers to decouple lipolysis rates from
fatty acid beta-oxidation.[1]

Isotopic Configuration
Labeled Positions: C1, C2, and C3 of the glycerol moiety.[1][4]

Unlabeled Moieties: Three oleic acid (C18:1) chains.

Mass Shift: +3.01 Da relative to natural Triolein.
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Physicochemical Profile
The following data characterizes high-purity (>99 atom % 13C) Glyceryl-13C3 trioleate.

Property Specification Technical Note

CAS Number 1246739-64-9
Specific to the glycerol-13C3

isotopologue.[1][2][3]

Molecular Formula Hill Notation.[1][3][5]

Molecular Weight 888.41 g/mol
vs. 885.43 g/mol for unlabeled

Triolein.[3]

Physical State Viscous Liquid
Clear, colorless to pale yellow

at 20°C.

Density 0.91 – 0.92 g/mL At 25°C.

Boiling Point 235 – 240 °C

At reduced pressure

(decomposition risk at atm

pressure).[1][3]

Solubility (Organic) Soluble
Chloroform, Hexane, Ethanol,

Ethyl Acetate.[1]

Solubility (Aqueous) Insoluble

Requires emulsification (e.g.,

gum arabic, bile salts) for

biological delivery.[1]

Refractive Index
Consistent with long-chain

triglycerides.[1][2][6]

Analytical Verification Protocols
Trustworthiness in lipid research relies on verifying the isotopic enrichment and structural

integrity before experimentation.[3]

A. Mass Spectrometry (LC-MS/MS)
Methodology: Direct infusion or LC-MS with Electrospray Ionization (ESI) in positive mode.[2]
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Target Ion:

adducts are common for triglycerides.[3]

Validation Logic:

Unlabeled Triolein: Major peak at m/z 903.8 (Ammonium adduct).

Glyceryl-13C3 Trioleate: Major peak shifts to m/z 906.8.[2]

Purity Check: The absence of the m/z 903.8 peak confirms >99% isotopic enrichment.[3]

B. Nuclear Magnetic Resonance (13C-NMR)
Observation: The glycerol backbone carbons (C1/C3 and C2) typically resonate between

62.0 ppm and 69.0 ppm.[3]

Isotopic Signature: Due to

enrichment, these peaks will exhibit massive signal enhancement relative to the natural
abundance fatty acid carbons (~14-34 ppm) and will display

spin-spin coupling (J-coupling) absent in natural abundance samples.[1][2][3]

C. Visualization: Analytical Workflow

Raw Sample
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Caption: Analytical workflow for validating isotopic purity and structural integrity of Glyceryl-
13C3 Trioleate.
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Handling, Stability & Storage
Critical Warning: Trioleate contains three unsaturated oleic acid chains (C18:1).[1][3] It is highly

susceptible to auto-oxidation (rancidity), which generates peroxides and aldehydes,

compromising metabolic data.[1]

Storage Environment:

Temperature: -20°C is mandatory for long-term storage.[2][3]

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation.[3]

Container: Amber glass vials with Teflon-lined caps to prevent photo-oxidation and

plasticizer leaching.[2]

Usage Protocol:

Equilibrate the vial to room temperature before opening to prevent water condensation.

If preparing an emulsion, use immediately.[1] Do not store aqueous emulsions of

triglycerides, as spontaneous hydrolysis may occur.[1]

Biological Application: Tracing Lipolysis[1][2][3]
Glyceryl-13C3 trioleate is the "Gold Standard" for decoupling lipolysis from oxidation.[2][3] In

a typical breath test or plasma tracer study:

Ingestion: The subject consumes the tracer.

Hydrolysis: Pancreatic Lipase cleaves the sn-1 and sn-3 fatty acids.[2][3]

Absorption: The resulting 2-Monoacylglycerol (labeled) and free fatty acids are absorbed by

enterocytes.[2][3]

Resynthesis: Inside the enterocyte, the backbone is re-esterified into Chylomicrons.[1]

Circulation: The label enters the blood as TAG-rich lipoproteins.
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Fate: Upon action by Lipoprotein Lipase (LPL) at peripheral tissues, Glycerol-13C3 is

released.[1][3]

Contrast: Unlike Fatty Acid-13C tracers (which rapidly yield

via beta-oxidation), Glycerol-13C3 enters the gluconeogenic pool or glycolysis.[1][2] The
appearance of

-Glucose in plasma is a specific marker of glycerol recycling.[2][3]

Visualization: Metabolic Pathway
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Caption: Metabolic fate of the 13C-glycerol backbone, highlighting its utility in tracing

gluconeogenesis vs. fatty acid oxidation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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